Cas no 953732-42-8 (2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide)

• Product Name: 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide
• CAS No: 953732-42-8
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• MDL: MFCD09734906
• CID: 4667124
• PubChem ID: 16788138
• Update Time: 2025-06-09

2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-amino-N-(2-furanylmethyl)-
• 2-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide
• 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide

• MDL： MFCD09734906
• Inchi： 1S/C11H12N2O3S/c12-10-5-1-2-6-11(10)17(14,15)13-8-9-4-3-7-16-9/h1-7,13H,8,12H2
• InChI Key： CGJSCNSPWZXPHW-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CO2)(=O)=O)=CC=CC=C1N

Additional information on 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide

2-Amino-N-(Furan-2-ylmethyl)benzene-1-sulfonamide (CAS No. 953732-42-8): A Comprehensive Overview

2-Amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide (CAS No. 953732-42-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative that features a unique combination of aromatic and heterocyclic moieties. The presence of the furan ring and the sulfonamide group endows this molecule with a range of biological activities, making it a subject of extensive study in recent years.

The chemical structure of 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide is characterized by a benzene ring substituted with an amino group at the para position and a sulfonamide group at the ortho position. The sulfonamide group is further substituted with a methyl group attached to a furan ring. This intricate arrangement of functional groups contributes to the compound's unique physicochemical properties, such as solubility, stability, and reactivity.

In the realm of medicinal chemistry, 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide has garnered attention for its potential therapeutic applications. Recent studies have explored its activity against various biological targets, including enzymes, receptors, and ion channels. One notable area of research is its antifungal properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for numerous infections.

Beyond antifungal activity, 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide has also shown promise in the treatment of inflammatory conditions. Inflammatory diseases such as arthritis and colitis are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in both in vitro and in vivo models. These findings suggest that 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide could be a valuable candidate for developing anti-inflammatory drugs.

The pharmacokinetic properties of 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. Additionally, it demonstrates low toxicity in preclinical studies, making it a promising candidate for further clinical development.

In terms of synthetic routes, several methods have been developed to synthesize 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide. One efficient approach involves the reaction of 4-amino-benzenesulfonyl chloride with furan-2-methanamine in the presence of a base such as triethylamine. This method yields high purity product with good yield and is suitable for large-scale production. Another synthetic route involves the coupling of 4-amino-benzenesulfonyl chloride with furan-2-methanamine using microwave-assisted synthesis, which significantly reduces reaction time and improves yield.

The potential applications of 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide extend beyond its direct therapeutic uses. It serves as an important building block for the synthesis of more complex molecules with enhanced biological activities. For instance, researchers at Harvard University have utilized this compound as a starting material to develop novel inhibitors of protein-protein interactions (PPIs), which are critical in many disease pathways.

In conclusion, 2-amino-N-(furan-2-ylmethyl)benzene-1-sulfonamide (CAS No. 953732-42-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, making it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its position as an important molecule in modern drug discovery efforts.